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Compound of Interest

Compound Name: Prepro VIP (111-122), human

Cat. No.: B549695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prepro Vasoactive Intestinal Peptide (VIP) (111-122) is a 12-amino acid peptide fragment

derived from the precursor protein, prepro-VIP. The sequence of this peptide is Val-Ser-Ser-

Asn-Ile-Ser-Glu-Asp-Pro-Val-Pro-Val. Understanding the proper techniques for dissolving and

storing this peptide is crucial for maintaining its integrity and ensuring the reproducibility of

experimental results. This document provides a detailed protocol for the reconstitution and

storage of Prepro VIP (111-122) to ensure its optimal performance in research applications.

Materials
Lyophilized Prepro VIP (111-122) peptide

Sterile, high-purity water (e.g., Milli-Q or equivalent)

0.1% Ammonium Hydroxide (NH4OH) in sterile water (optional)

Dimethyl sulfoxide (DMSO) (optional, for hydrophobic peptides)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated pipettes and sterile, low-retention pipette tips
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Experimental Protocols
Reconstitution of Lyophilized Peptide
The solubility of a peptide is primarily determined by its amino acid composition. Prepro VIP

(111-122) has an acidic character due to the presence of glutamic acid (Glu) and aspartic acid

(Asp) residues. The following protocol is recommended for its dissolution.

Step 1: Equilibrate the Peptide Before opening, allow the vial of lyophilized peptide to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from

forming inside the vial, which can compromise the stability of the peptide.

Step 2: Initial Dissolution Attempt with Sterile Water

Add a small amount of sterile, high-purity water to the vial to achieve a desired stock

concentration (e.g., 1 mg/mL).

Gently vortex or swirl the vial to dissolve the peptide. Avoid vigorous shaking, as this can

cause aggregation.

Visually inspect the solution. A successfully dissolved peptide will result in a clear, particle-

free solution.

Step 3: Protocol for Peptides with Low Aqueous Solubility If the peptide does not fully dissolve

in sterile water, it may be necessary to use a slightly basic solution to aid in its reconstitution.

Prepare a 0.1% solution of ammonium hydroxide in sterile water.

Add a small volume of the 0.1% ammonium hydroxide solution to the vial containing the

peptide.

Gently vortex or sonicate the vial until the peptide is completely dissolved.

Once dissolved, the peptide solution can be diluted with the desired experimental buffer.

Step 4: Use of Organic Solvents (If Necessary) For highly hydrophobic peptides that do not

dissolve in aqueous solutions, an organic solvent like DMSO can be used.
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Add a minimal amount of DMSO to the peptide vial to dissolve it.

Once the peptide is in solution, slowly add the desired aqueous buffer to the peptide-DMSO

mixture while gently vortexing.

Note: Be aware of the final concentration of DMSO in your working solution, as it can affect

biological assays.

Storage of Prepro VIP (111-122) Peptide
Proper storage is critical to maintain the long-term stability of the peptide.

Lyophilized Peptide: Store the lyophilized Prepro VIP (111-122) peptide at -20°C or colder in a

desiccator.[1][2] When stored correctly, the lyophilized peptide can be stable for several years.

Peptide in Solution: The shelf-life of peptides in solution is limited. To ensure stability:

Aliquot: After reconstitution, it is highly recommended to aliquot the peptide solution into

single-use volumes in sterile, low-protein-binding polypropylene tubes. This will prevent

contamination and degradation due to repeated freeze-thaw cycles.

Storage Temperature: Store the aliquots at -80°C for long-term storage (up to one year).[3]

For short-term storage (a few days), 4°C is acceptable.

Avoid Frost-Free Freezers: Do not store peptide solutions in frost-free freezers, as the

temperature fluctuations during the defrost cycles can degrade the peptide.
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Parameter Recommendation Stability

Storage of Lyophilized Peptide
Store at -20°C or colder in a

desiccator.
Stable for several years.

Primary Reconstitution Solvent Sterile, high-purity water.
Dependent on experimental

conditions.

Alternative Solvent (for acidic

peptides)

0.1% Ammonium Hydroxide in

sterile water.

Dependent on experimental

conditions.

Alternative Solvent (for

hydrophobic peptides)

Minimal essential volume of

DMSO.

Dependent on experimental

conditions.

Storage of Peptide Solution

(Short-term)
4°C Up to a few days.

Storage of Peptide Solution

(Long-term)

Aliquot into single-use volumes

and store at -80°C.[3]
Up to one year.

Mandatory Visualization

Peptide Dissolution Workflow
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Caption: Workflow for dissolving and storing Prepro VIP (111-122) peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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